Cas no 220131-58-8 (1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester)
220131-58-8 structure
Product Name:1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester
CAS No:220131-58-8
MF:C7H8N4O2
MW:180.16402053833
CID:243823
PubChem ID:572731
Update Time:2025-04-19
1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester
- 5-Amino-4-cyano-1- ethoxycarbonylpyrazole
- ethyl 5-amino-4-cyanopyrazole-1-carboxylate
- 1H-Pyrazole-1-carboxylicacid,5-amino-4-cyano-,ethylester(9CI)
- FT-0695657
- 220131-58-8
- SR-01000452922
- 1H-Pyrazole-1-carboxylic acid, 5-amino-4-cyano-, ethyl ester
- SR-01000452922-1
- Ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate
- HMS1547E17
- 5-AMINO-4-CYANO-1-ETHOXYCARBONYLPYRAZOLE
- TimTec1_004681
- DTXSID10341390
- Ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate #
- AKOS001739820
- YTUIXXYRESZOKC-UHFFFAOYSA-N
-
- Inchi: 1S/C7H8N4O2/c1-2-13-7(12)11-6(9)5(3-8)4-10-11/h4H,2,9H2,1H3
- InChI Key: YTUIXXYRESZOKC-UHFFFAOYSA-N
- SMILES: O(CC)C(N1C(=C(C#N)C=N1)N)=O
Computed Properties
- Exact Mass: 180.06472551g/mol
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 93.9Ų
1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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